Cas no 898775-23-0 ((3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone)

• Product Name: (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone
• CAS No: 898775-23-0
• MF: C₁₉H₁₉ClFNO
• MW: 331.81166768074
• MDL: MFCD03841467
• CID: 1946247
• PubChem ID: 24724301
• Update Time: 2025-10-30

(3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUORO-4'-PIPERIDINOMETHYL BENZOPHENONE
• (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone
• LogP
• (3-chloro-4-fluorophenyl)-[4-(piperidin-1-ylmethyl)phenyl]methanone
• 3-CHLORO-4-FLUORO-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03841467
• AKOS016019743
• 3-chloro-4-fluoro-4'-piperidinomethylbenzophenone
• (3-Chloro-4-fluorophenyl){4-[(piperidin-1-yl)methyl]phenyl}methanone
• DTXSID80642700
• 898775-23-0
• (3-Chloro-4-fluorophenyl)[4-(1-piperidinylmethyl)phenyl]methanone

• MDL： MFCD03841467
• Inchi： 1S/C19H19ClFNO/c20-17-12-16(8-9-18(17)21)19(23)15-6-4-14(5-7-15)13-22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2
• InChI Key： JEDNNHSXQSWDJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CCCCC1)=O)F

Computed Properties

• Exact Mass: 331.11400
• Monoisotopic Mass: 331.1139201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.63390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone

Introduction to (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone (CAS No. 898775-23-0)

(3-Chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone, also known by its CAS number 898775-23-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro and fluoro substituent on one phenyl ring and a piperidylmethyl group on another. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone is C₁₉H₁₉ClFNO, with a molecular weight of approximately 335.81 g/mol. Its structural complexity allows for a wide range of interactions with biological targets, which has been the focus of numerous studies aimed at elucidating its potential therapeutic applications.

Recent research has highlighted the importance of (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. This activity suggests its potential as a lead compound for the development of novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its CNS-related properties, (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, opening up possibilities for its use in managing chronic inflammatory conditions such as arthritis and fibromyalgia.

The pharmacokinetic profile of (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential as a therapeutic agent. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma, making it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone in human subjects. Early results from phase I trials have shown promising outcomes, with the compound being well-tolerated at various dose levels. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in specific patient populations.

Beyond its direct therapeutic applications, (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone has also been used as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it an invaluable resource for understanding disease mechanisms and identifying new drug targets. Researchers are leveraging this compound to gain insights into complex biological processes and to develop more effective therapeutic strategies.

In conclusion, (3-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone (CAS No. 898775-23-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities position it as a valuable asset for the development of novel treatments for various medical conditions. Ongoing research continues to uncover new applications and refine our understanding of this intriguing compound.